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Compound of Interest

Compound Name: Fmoc-d-met-opfp
CAS No.: 210473-10-2
Cat. No.: B3251638
Get Quote
. J

Executive Summary & Chemical Profile

Fmoc-D-Met-OPfp (N-alpha-(9-Fluorenylmethyloxycarbonyl)-D-methionine pentafluorophenyl
ester) is a specialized reagent used in solid-phase peptide synthesis (SPPS). While the Fmoc
group and Methionine backbone present standard organic handling requirements, the
Pentafluorophenyl (Pfp) ester moiety classifies this compound as a reactive electrophile.

Critical Safety Insight: The primary hazard during disposal is not the amino acid itself, but the
Pentafluorophenol released upon hydrolysis or aminolysis. Pentafluorophenol is a halogenated
phenol that is toxic, a severe skin irritant, and environmentally persistent. Improper disposal of
the active ester can lead to uncontrolled reactions in waste drums or contamination of non-
halogenated waste streams.

Chemical Data Table
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Property Specification

Chemical Name Fmoc-D-Met-OPfp

CAS Number 112883-40-6 (D-isomer) / 86060-94-8 (L-isomer
generic ref)

Molecular Formula C26H20FsNO4S

Reactive Moiety Pentafluorophenyl ester (Activated Ester)

By-product (Hydrolysis) Pentafluorophenol (Toxic, Halogenated)

Solubility Soluble in DMF, DCM, DMSO; Insoluble in water

Storage Class 11 (Combustible Solids)

Hazard Mechanism: The "Why" Behind the Protocol

To ensure safety, one must understand the causality of the hazard. Fmoc-D-Met-OPfp is
designed to be reactive. It is an activated ester, meaning the Pfp group is a good leaving group,
facilitating the attack of amines to form peptide bonds.

e Reactivity in Waste Containers: If active Fmoc-D-Met-OPfp is discarded into a general
organic waste drum containing free amines (e.g., waste from deprotection steps containing
piperidine), it will react exothermically. This can cause pressure buildup or heat generation in
the waste container.

» Toxicity of the Leaving Group: Upon reaction or contact with moisture, the molecule releases
Pentafluorophenol. Unlike standard alcohols, pentafluorophenol is highly acidic (pKa ~5.5)
and readily absorbs through skin, causing systemic toxicity and severe irritation [1].

e Halogen Load: The presence of five fluorine atoms per molecule necessitates disposal into
Halogenated Waste streams to prevent damage to incinerators designed for non-
halogenated organics.

Pre-Disposal Quenching Protocol (Recommended)

Do not discard active bulk ester directly. For quantities >500 mg, or when disposing of reaction
mixtures, you must chemically "quench" the active ester to render it inert. This converts the
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reactive electrophile into a stable amide or acid.

Reagents Needed[2][3][4][5][6]

e Scavenger Amine: Ethanolamine, Tris(hydroxymethyl)aminomethane (Tris), or Morpholine.

e Solvent: Dichloromethane (DCM) or Dimethylformamide (DMF).

Step-by-Step Quenching Procedure

¢ Dissolution: Dissolve the waste Fmoc-D-Met-OPfp in a minimal amount of DCM or DMF.

e Scavenger Addition: Add a 2-fold molar excess of Ethanolamine (preferred for speed) or a
saturated Tris solution.

o Mechanism:[1] The amine attacks the Pfp ester, displacing the pentafluorophenol and
forming a stable, non-reactive amide.

o Reaction Time: Stir for 30 minutes at room temperature.

 Verification (Optional but Good Practice): Spot on a TLC plate. The UV-active spot for the
active ester (high Rf) should disappear, replaced by the lower Rf amide product and free
pentafluorophenol.

e Segregation: The mixture now contains Pentafluorophenol. It must be treated as
Halogenated Organic Waste.

Disposal Workflows
Scenario A: Solid Waste (Expired/Spilled Powder)

e Small Amounts (<100 mg):
o Place in a sealable polyethylene bag.
o Label clearly: "Contains Pentafluorophenol Ester - Toxic."

o Dispose of in the Solid Hazardous Waste drum.
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e Bulk Amounts (>100 mg):
o Dissolve and follow the Quenching Protocol (Section 3).

o Dispose of as liquid halogenated waste.

Scenario B: Liquid Waste (Reaction Mixtures)

e Segregation: Because of the fluorine content, this must go into the Halogenated Solvent
Waste stream (often red cans/labels in labs).

o Compatibility: Ensure the waste stream pH is neutral to slightly basic. Avoid mixing with
strong oxidizers (e.g., nitric acid waste), as thioethers (Methionine) can be oxidized to
sulfoxides/sulfones exothermically.

Visual Decision Tree (Workflow)

The following diagram outlines the logical flow for disposing of Fmoc-D-Met-OPfp, ensuring no
active esters enter the wrong waste stream.
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Figure 1: Decision matrix for the safe disposal of activated Pfp esters. Note the convergence on
Halogenated Waste for bulk quantities due to fluorine content.

Spill Management (Contingency)

If Fmoc-D-Met-OPfp is spilled in the laboratory:

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b3251638/docs?utm_src=pdf-body-img#safe-handling-and-disposal-protocol-fmoc-d-met-opfp
https://www.benchchem.com/product/b3251638/docs?utm_src=pdf-body#safe-handling-and-disposal-protocol-fmoc-d-met-opfp
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3251638?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

o PPE Upgrade: Wear double nitrile gloves, safety goggles, and a lab coat. If powder is
airborne, use a N95 or P100 respirator to avoid inhaling Pfp dust.

¢ Containment:

o Solid Spill: Do not dry sweep (creates dust).[2] Cover with wet paper towels (using DCM or
Acetone) to dampen, then scoop into a bag.

o Liquid Spill: Absorb with vermiculite or sand.
o Surface Decontamination:

o Wipe the area with a mild ammonia solution or 10% sodium carbonate. This promotes
hydrolysis of any remaining ester traces on the benchtop.

o Rinse with water, then ethanol.

» Disposal: Place all cleanup materials into a bag labeled "Halogenated Debris" and dispose of
as hazardous solid waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Safe Handling and Disposal Protocol: Fmoc-D-Met-
OPfp]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3251638/docs#safe-handling-and-disposal-protocol-
fmoc-d-met-opfp]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b3251638/docs#safe-handling-and-disposal-protocol-fmoc-d-met-opfp
https://www.benchchem.com/product/b3251638/docs#safe-handling-and-disposal-protocol-fmoc-d-met-opfp
https://www.benchchem.com/product/b3251638/docs#safe-handling-and-disposal-protocol-fmoc-d-met-opfp
https://www.benchchem.com/product/b3251638/docs#safe-handling-and-disposal-protocol-fmoc-d-met-opfp
https://www.benchchem.com/product/b3251638?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3251638?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

